Cas no 2060021-23-8 (4-amino-1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol)

• Product Name: 4-amino-1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol
• CAS No: 2060021-23-8
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• MDL: MFCD30498624
• CID: 5193096
• PubChem ID: 137703258
• Update Time: 2025-06-22

4-amino-1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazolo[3,4-c]pyridin-3-one, 4-amino-1,2,4,5,6,7-hexahydro-1-methyl-
• 4-amino-1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol

• MDL： MFCD30498624
• Inchi： 1S/C7H12N4O/c1-11-5-3-9-2-4(8)6(5)7(12)10-11/h4,9H,2-3,8H2,1H3,(H,10,12)
• InChI Key： RKENLIDWGWQPEG-UHFFFAOYSA-N
• SMILES： C1NCC(N)C2C(=O)NN(C)C1=2

Additional information on 4-amino-1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol

Chemical Profile of 4-amino-1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol (CAS No. 2060021-23-8)

4-amino-1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol, identified by its CAS number 2060021-23-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the pyrazolo[3,4-c]pyridine class, a scaffold that has been extensively studied for its role in modulating various biological pathways. The presence of both amino and methyl substituents in the molecule suggests a high degree of reactivity and versatility in chemical transformations, making it a promising candidate for further investigation.

The pyrazolo[3,4-c]pyridine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyridine ring. This structural motif is known to exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in this scaffold allows for interactions with multiple biological targets, which is a key factor in the design of novel therapeutic agents. In recent years, there has been a surge in research focused on developing new derivatives of pyrazolo[3,4-c]pyridine to enhance their pharmacological efficacy and reduce side effects.

One of the most compelling aspects of 4-amino-1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol is its potential as a lead compound for drug discovery. The amino group at the 4-position and the methyl group at the 1-position provide multiple sites for chemical modification. This flexibility allows medicinal chemists to explore various structural modifications aimed at optimizing pharmacokinetic properties and target specificity. For instance, introducing additional functional groups such as halogens or alcohols could alter the compound's solubility and metabolic stability.

Recent studies have highlighted the importance of pyrazolo[3,4-c]pyridine derivatives in addressing unmet medical needs. A notable area of research has been their application in oncology. Several preclinical studies have demonstrated that compounds within this class can inhibit the growth of cancer cells by targeting key signaling pathways involved in tumor progression. The ability of 4-amino-1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol to interact with these pathways makes it a valuable asset in the quest for novel anticancer therapies.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is associated with numerous pathological conditions, including autoimmune disorders and cardiovascular diseases. By modulating inflammatory pathways such as NF-κB and MAPK cascades, pyrazolo[3,4-c]pyridine derivatives have shown potential in reducing inflammation and alleviating symptoms. The unique chemical structure of 4-amino-1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol positions it as a candidate for developing anti-inflammatory agents with improved selectivity and efficacy.

The synthesis of 4-amino-1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole ring. Subsequent functionalization steps introduce the amino and methyl groups at designated positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for these complex molecules.

In terms of pharmacokinetic properties, 4-amino-1-methyl-1H H , 5 H , 6 H , 7 H - pyrazolo [ 3 , 4 - c ] py ridin - 3 - ol exhibits moderate solubility in water and organic solvents due to its polar functional groups. This balance between lipophilicity and hydrophilicity is advantageous for drug formulation and bioavailability enhancement. Additionally, py razo lo [ 3 , 4 - c ] py rid ine derivatives generally exhibit good metabolic stability, which reduces the likelihood of rapid degradation in vivo.

The potential therapeutic applications of CAS No. 2060021 -23 -8 extend beyond oncology and inflammation management. Emerging research suggests that this compound may also have neuroprotective properties by interacting with neurotransmitter systems involved in cognitive function and mood regulation. The ability to modulate these systems could make it useful in treating neurodegenerative diseases such as Alzheimer's disease or Parkinson's disease.

Evaluation of CAS No. 2060021 -23 -8's safety profile is crucial before advancing to clinical trials. Preclinical toxicology studies are essential to assess potential side effects and determine safe dosage ranges. These studies often involve acute toxicity tests as well as chronic exposure assessments to evaluate long-term effects on organ systems such as the liver or kidneys.

The development pipeline for CAS No .2060021 -23 -8 includes several stages ranging from laboratory-scale synthesis to preclinical testing followed by clinical trials if promising results are obtained . Each stage requires rigorous evaluation by regulatory agencies such as the FDA or EMA before moving forward . Collaborative efforts between academic researchers , pharmaceutical companies , an d regulatory bodies are essential for ensuring that new drugs meet stringent quality standards while delivering real benefits t o patients.